ethyl 2-(4-(3-(3-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)-2-oxoacetate

• IUPAC Name: ethyl 2-[4-[3-(3-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-2-oxoacetate
• InChI: InChI=1S/C18H18FN7O3/c1-2-29-18(28)17(27)25-8-6-24(7-9-25)15-14-16(21-11-20-15)26(23-22-14)13-5-3-4-12(19)10-13/h3-5,10-11H,2,6-9H2,1H3
• InChI Key: BSMVKRMLVCLSPG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=O)N1CCN(CC1)C2=NC=NC3=C2N=NN3C4=CC(=CC=C4)F
• Molecular Formula: C18H18FN7O3
• Molecular Weight: 399.4 g/mol

Description

The compound “ethyl 2-(4-(3-(3-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)-2-oxoacetate” belongs to the class of 1,2,4-triazolo[1,5-a]pyrimidines. This class of compounds has been found to be remarkably versatile in drug design due to their structural similarities with purines. They have been proposed as possible surrogates of the purine ring.

Synthesis Analysis

The synthesis of 1,2,4-triazolo[1,5-a]pyrimidines involves a variety of synthetic routes. Two typical modes of constructing these heterocyclic ring systems are cyclizing a heterocyclic diamine with a nitrite or reacting hydrazine hydrate with dicarbonyl 1,2,3-triazoles.

Molecular Structure Analysis

The molecular structure of this compound includes a 1,2,4-triazolo[1,5-a]pyrimidine scaffold. This scaffold is isoelectronic with that of purines, making it a potential surrogate of the purine ring.

Chemical Reactions Analysis

The chemical reactions involving this compound could be influenced by its 1,2,4-triazolo[1,5-a]pyrimidine scaffold. The choice of substituents on the TP ring can also affect its reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its 1,2,4-triazolo[1,5-a]pyrimidine scaffold. The choice of substituents can also affect its properties.

Scientific Research Applications

Medicinal Chemistry

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Polymer Building Blocks

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Mechanism of Action

While the specific mechanism of action for this compound is not mentioned in the available resources, compounds containing similar structures have shown various biological activities. For instance, some have shown GABA A allosteric modulating activity.

Future Directions

The future directions for this compound could involve further exploration of its potential applications in medicinal chemistry, given the versatility of the 1,2,4-triazolo[1,5-a]pyrimidine scaffold. Further studies could also investigate its potential as a surrogate of the purine ring.